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Compound of Interest

Compound Name: Crotonophenone

Cat. No.: B1361547 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for a formal safety data sheet (SDS) or professional safety guidance. Always

consult the official SDS and follow all institutional and regulatory safety protocols when

handling any chemical.

Executive Summary
Crotonophenone ((E)-1-phenylbut-2-en-1-one) is an α,β-unsaturated ketone utilized as a

versatile intermediate in organic synthesis. While valuable in research and development, it

possesses significant health and safety hazards that necessitate careful handling and the

implementation of robust safety protocols. This guide provides a comprehensive overview of

the known hazards of Crotonophenone, including its physicochemical properties, toxicological

profile, and recommended safety procedures. All quantitative data is summarized in tables for

ease of reference, and key safety workflows are visualized using diagrams.

Physicochemical Properties
Understanding the physical and chemical properties of a substance is fundamental to its safe

handling and storage.
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Property Value Reference

Chemical Formula C₁₀H₁₀O [1]

Molecular Weight 146.19 g/mol [1]

Appearance Liquid [2]

Boiling Point 225.7 ± 13.0 °C at 760 mmHg [2][3]

Flash Point 86.3 ± 14.8 °C [2][3]

Density 1.0 ± 0.1 g/cm³ [2][3]

Vapor Pressure 0.1 ± 0.4 mmHg at 25°C [3]

Refractive Index 1.530 [2][3]

Storage Temperature 2-8°C [4]

Toxicological Information and Hazard Classification
Based on notifications to the European Chemicals Agency (ECHA), Crotonophenone is

classified with several health hazards.[5] The GHS pictograms and hazard statements provide

a clear and immediate warning of its potential dangers.

Globally Harmonized System (GHS) Classification
Hazard Class Category Hazard Statement Pictogram

Acute Toxicity (Oral) Category 4
H302: Harmful if

swallowed

GHS07 (Exclamation

Mark)

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation

GHS07 (Exclamation

Mark)

Serious Eye

Damage/Eye Irritation
Category 2

H319: Causes serious

eye irritation

GHS07 (Exclamation

Mark)

Specific Target Organ

Toxicity - Single

Exposure (Respiratory

tract irritation)

Category 3
H335: May cause

respiratory irritation

GHS07 (Exclamation

Mark)
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Data sourced from ECHA C&L Inventory notifications.[5]

Acute Toxicity
Specific quantitative data on the acute toxicity of Crotonophenone, such as LD50 (lethal dose,

50%) and LC50 (lethal concentration, 50%) values from peer-reviewed studies, are not readily

available in the public domain. The GHS classification of "Acute Toxicity (Oral), Category 4" is

based on notifications from suppliers to ECHA and suggests a potential for harm if ingested.[5]

For context, substances in this category generally have an oral LD50 in the range of 300 to

2000 mg/kg.

Irritation and Corrosivity
Skin Irritation: Crotonophenone is classified as a skin irritant (Category 2).[5] This indicates

that direct contact can cause inflammation, redness, and discomfort.

Eye Irritation: It is also classified as a serious eye irritant (Category 2).[5] Contact with the eyes

can lead to significant irritation, pain, and potential damage.

Respiratory Irritation: The classification for specific target organ toxicity (single exposure,

Category 3) highlights its potential to irritate the respiratory tract if inhaled.[5]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of Crotonophenone are not

publicly available. However, the hazard classifications are likely based on standardized

methods such as the OECD Guidelines for the Testing of Chemicals. Below are generalized

methodologies for the relevant tests.

OECD Test Guideline 404: Acute Dermal
Irritation/Corrosion
This guideline provides a method for assessing the potential of a substance to cause

irreversible (corrosion) or reversible (irritation) skin damage.

Methodology:

Test Animal: Typically, a single healthy young adult albino rabbit is used for the initial test.
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Preparation: Approximately 24 hours before the test, the animal's fur is clipped from the

dorsal area of the trunk.

Application: A dose of 0.5 mL (for liquids) or 0.5 g (for solids and semi-solids) of the test

substance is applied to a small area of skin (approximately 6 cm²) under a gauze patch.

Exposure: The patch is held in place with a semi-occlusive dressing for a 4-hour exposure

period.

Observation: After the exposure period, the patch is removed, and the skin is examined for

erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after removal.

Scoring: The reactions are scored on a scale of 0 to 4.

Confirmation: If an irritant response is observed, the test may be confirmed in up to two

additional animals.

OECD Test Guideline 405: Acute Eye Irritation/Corrosion
This guideline is used to determine the potential of a substance to cause eye irritation or

serious eye damage.

Methodology:

Test Animal: Healthy adult albino rabbits are used.

Application: A single dose of the test substance (0.1 mL for liquids) is instilled into the

conjunctival sac of one eye. The other eye remains untreated and serves as a control.

Observation: The eyes are examined for corneal opacity, iris lesions, and conjunctival

redness and swelling at 1, 24, 48, and 72 hours after instillation.

Scoring: Ocular lesions are scored according to a standardized system.

Reversibility: The reversibility of any observed effects is also assessed.

Safety and Handling
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Given the hazardous nature of Crotonophenone, strict adherence to safety protocols is

mandatory.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure.

Caption: Recommended PPE for handling Crotonophenone.

Handling and Storage
Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.

Avoid direct contact with skin, eyes, and clothing.

Avoid inhalation of vapors or mists.

Use appropriate tools and equipment to minimize the risk of spills.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.

Store at the recommended temperature of 2-8°C.[4]

Spill and Emergency Procedures
In the event of a spill or exposure, immediate and appropriate action is critical.

Caption: Emergency procedures for spills and exposure.

Incompatible Materials
To prevent hazardous reactions, Crotonophenone should be stored away from:
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Strong oxidizing agents

Strong acids

Strong bases

Disposal Considerations
Dispose of Crotonophenone and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations. Do not allow it to enter drains or waterways.

Conclusion
Crotonophenone is a valuable chemical intermediate with notable hazards. A thorough

understanding of its properties and adherence to stringent safety protocols are essential for its

safe use in a research and development setting. This guide provides a foundation for a

comprehensive safety approach, which should always be supplemented by the official Safety

Data Sheet and institution-specific safety procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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